2,6-Pyridinedicarboxylic acid
2,6-Pyridinedicarboxylic acid
Dipicolinic acid is a pyridinedicarboxylic acid carrying two carboxy groups at positions 2 and 6. It has a role as a bacterial metabolite. It is a conjugate acid of a dipicolinate(1-).
2,6-Pyridinedicarboxylic acid is a natural product found in Cordyceps militaris, Penicillium bilaiae, and Streptomyces globisporus with data available.
2,6-Pyridinedicarboxylic acid is a natural product found in Cordyceps militaris, Penicillium bilaiae, and Streptomyces globisporus with data available.
Brand Name:
Vulcanchem
CAS No.:
499-83-2
VCID:
VC20795456
InChI:
InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12)
SMILES:
C1=CC(=NC(=C1)C(=O)O)C(=O)O
Molecular Formula:
C7H5NO4
Molecular Weight:
167.12 g/mol
2,6-Pyridinedicarboxylic acid
CAS No.: 499-83-2
Cat. No.: VC20795456
Molecular Formula: C7H5NO4
Molecular Weight: 167.12 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Dipicolinic acid is a pyridinedicarboxylic acid carrying two carboxy groups at positions 2 and 6. It has a role as a bacterial metabolite. It is a conjugate acid of a dipicolinate(1-). 2,6-Pyridinedicarboxylic acid is a natural product found in Cordyceps militaris, Penicillium bilaiae, and Streptomyces globisporus with data available. |
|---|---|
| CAS No. | 499-83-2 |
| Molecular Formula | C7H5NO4 |
| Molecular Weight | 167.12 g/mol |
| IUPAC Name | pyridine-2,6-dicarboxylic acid |
| Standard InChI | InChI=1S/C7H5NO4/c9-6(10)4-2-1-3-5(8-4)7(11)12/h1-3H,(H,9,10)(H,11,12) |
| Standard InChI Key | WJJMNDUMQPNECX-UHFFFAOYSA-N |
| SMILES | C1=CC(=NC(=C1)C(=O)O)C(=O)O |
| Canonical SMILES | C1=CC(=NC(=C1)C(=O)O)C(=O)O |
| Melting Point | 252 °C |
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